(p-SCN-Bn)-dota
(p-SCN-Bn)-dota
Brand Name:
Vulcanchem
CAS No.:
127985-74-4
VCID:
VC21240928
InChI:
InChI=1S/C24H33N5O8S/c30-21(31)13-26-5-6-27(14-22(32)33)9-10-29(16-24(36)37)20(12-28(8-7-26)15-23(34)35)11-18-1-3-19(4-2-18)25-17-38/h1-4,20H,5-16H2,(H,30,31)(H,32,33)(H,34,35)(H,36,37)
SMILES:
C1CN(CCN(C(CN(CCN1CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O
Molecular Formula:
C24H33N5O8S
Molecular Weight:
551.6 g/mol
(p-SCN-Bn)-dota
CAS No.: 127985-74-4
Cat. No.: VC21240928
Molecular Formula: C24H33N5O8S
Molecular Weight: 551.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127985-74-4 |
|---|---|
| Molecular Formula | C24H33N5O8S |
| Molecular Weight | 551.6 g/mol |
| IUPAC Name | 2-[4,7,10-tris(carboxymethyl)-6-[(4-isothiocyanatophenyl)methyl]-1,4,7,10-tetrazacyclododec-1-yl]acetic acid |
| Standard InChI | InChI=1S/C24H33N5O8S/c30-21(31)13-26-5-6-27(14-22(32)33)9-10-29(16-24(36)37)20(12-28(8-7-26)15-23(34)35)11-18-1-3-19(4-2-18)25-17-38/h1-4,20H,5-16H2,(H,30,31)(H,32,33)(H,34,35)(H,36,37) |
| Standard InChI Key | UDOPJKHABYSVIX-UHFFFAOYSA-N |
| SMILES | C1CN(CCN(C(CN(CCN1CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O |
| Canonical SMILES | C1CN(CCN(C(CN(CCN1CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O |
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